2-Methyl-4-[(3-methylthiophen-2-yl)methoxy]pyrimidine

• IUPAC Name: 2-methyl-4-[(3-methylthiophen-2-yl)methoxy]pyrimidine
• InChI: InChI=1S/C11H12N2OS/c1-8-4-6-15-10(8)7-14-11-3-5-12-9(2)13-11/h3-6H,7H2,1-2H3
• InChI Key: NRKSKJROFXPQQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)COC2=NC(=NC=C2)C
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• CAS No.: 2198913-26-5

Description

2-Methyl-4-[(3-methylthiophen-2-yl)methoxy]pyrimidine is a useful research compound. Its molecular formula is C11H12N2OS and its molecular weight is 220.29. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Research on pyrimidine derivatives has provided insights into their crystal structures and possible biological activities. For example, a study detailed the crystal structure of a promutagen related to pyrimidine, highlighting the importance of the anti-conformation of certain methoxy groups and the potential for mispairing with guanine, which could have implications for mutagenicity and drug design (Brennan et al., 1986).

Synthesis and Applications

Numerous studies have focused on the synthesis of pyrimidine derivatives for potential applications in medicine and agriculture:

• A rapid synthetic method for 2-chloro-4-(3-nitrophenoxy) thieno [3, 2-d] pyrimidine was established, highlighting its importance as an intermediate in small molecule anticancer drugs (Zhou et al., 2019).
• The synthesis of 2,4-dichloro-5-methoxy-pyrimidine as a new intermediate compound was detailed, with potential applications in the development of various pharmaceutical agents (Liu Guo-ji, 2009).
• Antiviral and antitumor activities of certain pyrimidine derivatives were investigated, revealing their potential in treating viral infections and cancer. For instance, compounds synthesized from 2-methylthio-4,6-dichloro-5-(4-alkoxybenzyl)pyrimidines showed antitumor properties, suggesting a path for the development of new anticancer drugs (Grigoryan et al., 2008).

Chemical Interactions and Acaricidal Activity

• Studies on the chemical interactions of pyrimidine derivatives and their acaricidal activity have led to the development of novel compounds with significant potential in agriculture. For example, phenyl methoxyacrylate derivatives containing a 2-alkenylthiopyrimidine substructure demonstrated promising acaricidal activity against pests, offering a new avenue for pest control strategies (Hao et al., 2020).

Mechanism of Action

Target of Action

They can interact with various enzymes and receptors in the body .

Mode of Action

The mode of action would depend on the specific targets of the compound. For instance, if it targets an enzyme, it could inhibit or enhance the enzyme’s activity .

Biochemical Pathways

Pyrimidine derivatives can be involved in a variety of biochemical pathways due to their presence in nucleic acids. They can affect DNA replication, transcription, and translation, among other processes .

Pharmacokinetics

The presence of the methyl and methoxy groups could potentially affect its solubility and therefore its absorption and distribution .

Result of Action

The molecular and cellular effects would depend on the specific targets and mode of action of the compound. It could potentially affect cell growth, division, or survival, among other processes .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .